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Compound of Interest

(5-Bromopyridin-2-
Compound Name:
yl)methanamine

Cat. No.: B574291

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential, immediate safety
and logistical information for (5-Bromopyridin-2-yl)methanamine, ensuring operational
integrity and personnel safety.

Key Safety and Hazard Data

(5-Bromopyridin-2-yl)methanamine is a compound that requires careful handling due to its
potential hazards. The following table summarizes its key characteristics.
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Property Value

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.[1]

Signal Word Warning[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P264: Wash
] skin thoroughly after handling.P271: Use only
PrecautionaryStatements ] ]
outdoors or in a well-ventilated area.P280: Wear
protective gloves/protective clothing/eye

protection/face protection.[1]

If on skin: Wash with plenty of soap and water.
[1][2]If in eyes: Rinse cautiously with water for
] ) several minutes. Remove contact lenses, if
First Aid Measures . o
present and easy to do. Continue rinsing.[1][2]If
inhaled: Remove person to fresh air and keep

comfortable for breathing.[1][2]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe
laboratory environment.

1. Engineering Controls:

Always handle (5-Bromopyridin-2-yl)methanamine in a certified chemical fume hood to
minimize inhalation of dust or vapors.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2][4]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][3]
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Skin Protection:
o Wear chemical-resistant gloves (e.g., nitrile).[3]
o A lab coat must be worn.

Respiratory Protection: For situations with a potential for high dust concentration, a NIOSH-
approved respirator may be necessary.

. Handling Procedures:

Avoid all personal contact, including inhalation.[5]
Do not eat, drink, or smoke in the handling area.[5][6]
Keep the container tightly closed when not in use.[1][2]

Use good occupational work practices. Always wash hands with soap and water after
handling.[5]

Contaminated work clothes should be laundered separately before reuse.[5]

. Storage:

Store in a cool, dry, and well-ventilated area.[1][2]
Keep containers securely sealed.[1][2][5]

Store away from incompatible materials, such as strong oxidizing agents.[3]

Logical Workflow for Handling (5-Bromopyridin-2-
yl)methanamine
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Caption: Workflow for the safe handling of (5-Bromopyridin-2-yl)methanamine.
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Disposal Plan

Proper disposal of (5-Bromopyridin-2-yl)methanamine and its contaminated waste is critical
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Ildentification and Segregation:

All waste containing (5-Bromopyridin-2-yl)methanamine, including unused product,
contaminated labware (e.g., pipette tips, gloves), and solutions, must be treated as
hazardous waste.

This compound is a halogenated organic substance and should be segregated into a
designated "Halogenated Organic Waste" stream.[3] Do not mix with non-halogenated
waste.[3][7]

. Waste Collection and Containment:

Solid Waste: Collect solid waste in a clearly labeled, dedicated hazardous waste container. A
high-density polyethylene (HDPE) container is a suitable choice.[3]

Liquid Waste: Use a dedicated, leak-proof, and shatter-resistant container for liquid waste
containing this compound. The container should be clearly labeled "Halogenated Organic
Liquid Waste."[3]

All waste containers must be kept tightly closed except when adding waste.[7] Do not overfill
containers; a general guideline is to fill to no more than 80% capacity.[3]

. Storage of Waste:
Store waste containers in a designated and secure satellite accumulation area.
Place waste containers in secondary containment to mitigate potential leaks or spills.[3]
Ensure the storage area is away from incompatible materials.[3]

. Final Disposal:
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e Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.[2]

» Under no circumstances should this chemical or its containers be disposed of in regular
trash or down the sanitary sewer.

 All disposal activities must be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-bromopyridin-2-yl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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